2-{[1-(2,5-dichlorophenyl)-1H-pyrazol-4-yl]carbonyl}phenyl phenylmethanesulfonate

• IUPAC Name: [2-[1-(2,5-dichlorophenyl)pyrazole-4-carbonyl]phenyl] phenylmethanesulfonate
• InChI: InChI=1S/C23H16Cl2N2O4S/c24-18-10-11-20(25)21(12-18)27-14-17(13-26-27)23(28)19-8-4-5-9-22(19)31-32(29,30)15-16-6-2-1-3-7-16/h1-14H,15H2
• InChI Key: HNBMRGBYZCYRKA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CS(=O)(=O)OC2=CC=CC=C2C(=O)C3=CN(N=C3)C4=C(C=CC(=C4)Cl)Cl
• Molecular Formula: C23H16Cl2N2O4S
• Molecular Weight: 487.4 g/mol

Description

“2-{[1-(2,5-dichlorophenyl)-1H-pyrazol-4-yl]carbonyl}phenyl phenylmethanesulfonate” is a chemical compound with the molecular formula C23H16Cl2N2O4S and a molecular weight of 487.35. It is not intended for human or veterinary use and is typically used for research purposes.

Scientific Research Applications

Heterocyclic Compound Synthesis

Research on derivatives similar to the specified compound highlights their utility as building blocks in synthesizing various classes of heterocyclic compounds. The unique reactivity of such derivatives facilitates the creation of heterocycles under mild conditions, expanding the toolbox for synthesizing compounds with potential applications in medicinal chemistry and materials science. For instance, Gomaa and Ali (2020) discussed the synthesis and applications of pyrazoline derivatives in creating heterocyclic compounds, emphasizing their significance in developing new chemical entities with diverse biological activities Gomaa & Ali, 2020.

Enzyme Inhibition for Drug Development

The study of enzyme inhibitors, including those related to the chemical structure , is crucial for developing targeted therapies for various diseases. Chemical inhibitors of cytochrome P450 isoforms, for example, are essential for understanding drug-drug interactions and developing safer pharmaceuticals. Khojasteh et al. (2011) reviewed the potency and selectivity of chemical inhibitors against major human hepatic CYP isoforms, an area of research critical for predicting potential drug interactions and optimizing pharmacotherapy Khojasteh et al., 2011.

Environmental Impact Assessments

Studies also focus on the environmental impact of chemical compounds, including those related to chlorophenyl and pyrazolyl groups. Understanding the fate and toxicity of these compounds in natural ecosystems is vital for assessing environmental risks and developing strategies for pollution mitigation. For example, Peng et al. (2016) reviewed the environmental implications of chlorophenols from municipal solid waste incineration, emphasizing the need for comprehensive evaluations of chemical pollutants' effects on ecosystems and human health Peng et al., 2016.

Safety and Hazards

The safety and hazards associated with this compound are not well-documented. It’s important to handle all chemicals with care and use appropriate safety measures, especially when dealing with compounds of unknown toxicity.